Cas no 84145-69-7 (1-Propanol,3-[(4-fluoro-2-nitrophenyl)amino]-)
84145-69-7 structure
Product Name:1-Propanol,3-[(4-fluoro-2-nitrophenyl)amino]-
CAS No:84145-69-7
MF:C9H11FN2O3
MW:214.193645715714
CID:721445
PubChem ID:3019732
Update Time:2025-04-19
1-Propanol,3-[(4-fluoro-2-nitrophenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol,3-[(4-fluoro-2-nitrophenyl)amino]-
- 3-(4-fluoro-2-nitroanilino)propan-1-ol
- 3-[(4-fluoro-2-nitrophenyl)amino]propanol
- DTXSID20233070
- 3-(4-FLUORO-2-NITROANILINO)-1-PROPANOL
- SCHEMBL8336041
- BUEQGTVYXFOTHO-UHFFFAOYSA-N
- NS00058001
- 84145-69-7
- EINECS 282-297-9
- 3-((4-Fluoro-2-nitrophenyl)amino)propan-1-ol
- 3-(2-nitro-4-fluoro-phenylamino)-propan-1-ol
- 3-((4-Fluoro-2-nitrophenyl)amino)propanol
-
- Inchi: 1S/C9H11FN2O3/c10-7-2-3-8(11-4-1-5-13)9(6-7)12(14)15/h2-3,6,11,13H,1,4-5H2
- InChI Key: BUEQGTVYXFOTHO-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)[N+](=O)[O-])NCCCO
Computed Properties
- Exact Mass: 214.075
- Monoisotopic Mass: 214.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- Density: 1.377
- Boiling Point: 396.6°C at 760 mmHg
- Flash Point: 193.7°C
- Refractive Index: 1.6
1-Propanol,3-[(4-fluoro-2-nitrophenyl)amino]- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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